2-(((3-Methoxyphenyl)amino)methylene)indane-1,3-dione

• IUPAC Name: 3-hydroxy-2-[(3-methoxyphenyl)iminomethyl]inden-1-one
• InChI: InChI=1S/C17H13NO3/c1-21-12-6-4-5-11(9-12)18-10-15-16(19)13-7-2-3-8-14(13)17(15)20/h2-10,19H,1H3
• InChI Key: POMAEKSJNAKLQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N=CC2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol
• CAS No.: 343617-69-6

Description

“2-(((3-Methoxyphenyl)amino)methylene)indane-1,3-dione” is a chemical compound with the molecular formula C17H13NO3. It is also known as Apigenin, a flavonoid compound that is widely distributed in plants such as parsley, celery, and chamomile.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a methoxyphenyl group attached to an indane-1,3-dione core via an amino-methylene bridge. The exact structural details are not provided in the retrieved papers.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 279.29 g/mol. Other physical and chemical properties are not specified in the retrieved papers.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques and Anticoagulant Properties : 2-Substituted derivatives of indane-1,3-dione, like the 2-(((3-Methoxyphenyl)amino)methylene) variant, have been synthesized and studied for their anticoagulant properties. For example, 2-arylindane-1,3-diones were obtained through reactions involving phthalide and arylaldehydes, with some showing promising anticoagulant activity (Mitka, Kowalski, Pawelec, & Majka, 2009).

• Chemical Structure Analysis : Studies on the molecular structures and properties of similar compounds, like 1,3-diphenyl-2-methylpropane-1,3-dione and 1,3-diphenyl-2-(4-methoxyphenyl)propane-1,3-dione, have provided insights into their cis-diketo conformations and carbonyl-carbonyl dihedral angles, crucial for understanding the chemical behavior of 2-(((3-Methoxyphenyl)amino)methylene)indane-1,3-dione derivatives (Emsley, Freeman, Hursthouse, & Bates, 1987).

Biological and Pharmaceutical Applications

• Anticoagulant and Anti-inflammatory Properties : Certain derivatives of indane-1,3-dione demonstrate marked anti-inflammatory activity without anti-coagulant action. These findings are crucial for developing drugs with specific therapeutic effects, minimizing side effects related to blood coagulation (Leblois, Piessard, Baut, Kumar, Brion, Sparfel, Sanchez, Juge, Petit, & Welin, 1987).

• Hypolipidemic Activity in Rodents : Research has shown that 2-substituted indan-1,3-dione derivatives, including variants similar to this compound, effectively reduce serum cholesterol and triglycerides in rodents. This suggests potential use in treating lipid-related disorders (Murthy, Wyrick, & Hall, 1985).